![molecular formula C9H18ClNO B1376840 3-Oxa-9-azaspiro[5.5]undecane hydrochloride CAS No. 1380300-88-8](/img/structure/B1376840.png)
3-Oxa-9-azaspiro[5.5]undecane hydrochloride
Overview
Description
3-Oxa-9-azaspiro[5.5]undecane hydrochloride is a chemical compound with the molecular formula C9H18ClNO . It is a white to light yellow powder .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the canonical SMILES string: C1CNCCC12CCOCC2.Cl . This represents a spirocyclic compound, where a nitrogen atom and an oxygen atom are incorporated into the two cyclohexane rings .Physical And Chemical Properties Analysis
This compound has a molecular weight of 191.70 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a complexity of 122 and a topological polar surface area of 21.3 Ų . It is a white to light yellow powder .Scientific Research Applications
1. Chemical Synthesis and Biological Activity
The synthesis of compounds like 1-oxa-7-azaspiro[5.5]undecane and similar structures is of interest due to their core presence in natural or synthetic products with significant biological activities. These compounds represent challenging targets for chemical synthesis due to their novel skeletons and potential applications (Sinibaldi & Canet, 2008).
2. Antibacterial Properties
Derivatives of 1-oxa-9-azaspiro[5.5]undecane have been synthesized and tested against various bacterial strains. Some of these derivatives demonstrated distinct activity against specific gram-positive and gram-negative bacteria, indicating potential for antibacterial applications (Lukin et al., 2022).
3. Antihypertensive Properties
Compounds containing the 1-oxa-9-azaspiro[5.5]undecane structure have shown significant antihypertensive activity. For example, a specific compound demonstrated activity predominantly through peripheral alpha 1-adrenoceptor blockade (Clark et al., 1983).
4. Structural and Conformational Studies
Research on spiro lactam-lactones, including compounds like 2-oxa-6-azaspiro[4.6]undecane, has provided insights into the conformations of lactone and lactam rings, which is crucial for understanding their chemical behavior and potential applications (Zukerman-Schpector et al., 1999).
5. Reactivity in Chemical Reactions
Certain derivatives, like 9-oxa-1,5-dithiaspiro[5.5]undecane, have shown enhanced reactivity in specific chemical reactions, highlighting their utility in organic synthesis (Rashevskii et al., 2020).
6. Therapeutic Applications in Kidney Diseases
1-Oxa-4,9-diazaspiro[5.5]undecane-based compounds have been identified as potent inhibitors with therapeutic potential in treating chronic kidney diseases, demonstrating significant bioavailability and efficacy (Kato et al., 2014).
7. Stereoelectronic Effects Studies
Research on 1-oxa-7-thiaspiro[5.5]undecane and related compounds has contributed to understanding stereoelectronic effects, such as anomeric and exo-anomeric effects, which are fundamental in organic chemistry (Deslongchamps et al., 1981).
8. Inhibitors in Epoxide Hydrolase Research
Spirocyclic derivatives based on 1-oxa-9-azaspiro[5.5]undecane have been explored as inhibitors of soluble epoxide hydrolase, an enzyme involved in various physiological processes. These derivatives have shown potential as therapeutic agents for cardiovascular diseases and inflammation (Lukin et al., 2018).
9. Development of CCR8 Antagonists
3-Oxa-9-azaspiro[5.5]undecane derivatives have been investigated as CCR8 antagonists, useful in treating chemokine-mediated diseases like asthma and chronic obstructive pulmonary disease (Norman, 2007).
Safety and Hazards
properties
IUPAC Name |
3-oxa-9-azaspiro[5.5]undecane;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.ClH/c1-5-10-6-2-9(1)3-7-11-8-4-9;/h10H,1-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRGMWUWIKHZVNG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CCOCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.